Cas no 2229187-32-8 (tert-butyl N-{3-amino-2-4-(dimethylcarbamoyl)phenylpropyl}carbamate)

tert-butyl N-{3-amino-2-4-(dimethylcarbamoyl)phenylpropyl}carbamate structure
2229187-32-8 structure
Product Name:tert-butyl N-{3-amino-2-4-(dimethylcarbamoyl)phenylpropyl}carbamate
CAS No:2229187-32-8
MF:C17H27N3O3
MW:321.41458439827
CID:6250608
PubChem ID:165831445
Update Time:2025-07-17

tert-butyl N-{3-amino-2-4-(dimethylcarbamoyl)phenylpropyl}carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-{3-amino-2-4-(dimethylcarbamoyl)phenylpropyl}carbamate
    • tert-butyl N-{3-amino-2-[4-(dimethylcarbamoyl)phenyl]propyl}carbamate
    • 2229187-32-8
    • EN300-1901071
    • Inchi: 1S/C17H27N3O3/c1-17(2,3)23-16(22)19-11-14(10-18)12-6-8-13(9-7-12)15(21)20(4)5/h6-9,14H,10-11,18H2,1-5H3,(H,19,22)
    • InChI Key: PBVVJNGSADDUBL-UHFFFAOYSA-N
    • SMILES: O(C(NCC(CN)C1C=CC(C(N(C)C)=O)=CC=1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 321.20524173g/mol
  • Monoisotopic Mass: 321.20524173g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 396
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 84.7Ų

tert-butyl N-{3-amino-2-4-(dimethylcarbamoyl)phenylpropyl}carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1901071-0.05g
tert-butyl N-{3-amino-2-[4-(dimethylcarbamoyl)phenyl]propyl}carbamate
2229187-32-8
0.05g
$1056.0 2023-09-18
Enamine
EN300-1901071-0.1g
tert-butyl N-{3-amino-2-[4-(dimethylcarbamoyl)phenyl]propyl}carbamate
2229187-32-8
0.1g
$1106.0 2023-09-18
Enamine
EN300-1901071-0.25g
tert-butyl N-{3-amino-2-[4-(dimethylcarbamoyl)phenyl]propyl}carbamate
2229187-32-8
0.25g
$1156.0 2023-09-18
Enamine
EN300-1901071-0.5g
tert-butyl N-{3-amino-2-[4-(dimethylcarbamoyl)phenyl]propyl}carbamate
2229187-32-8
0.5g
$1207.0 2023-09-18
Enamine
EN300-1901071-1.0g
tert-butyl N-{3-amino-2-[4-(dimethylcarbamoyl)phenyl]propyl}carbamate
2229187-32-8
1g
$1256.0 2023-06-01
Enamine
EN300-1901071-2.5g
tert-butyl N-{3-amino-2-[4-(dimethylcarbamoyl)phenyl]propyl}carbamate
2229187-32-8
2.5g
$2464.0 2023-09-18
Enamine
EN300-1901071-5.0g
tert-butyl N-{3-amino-2-[4-(dimethylcarbamoyl)phenyl]propyl}carbamate
2229187-32-8
5g
$3645.0 2023-06-01
Enamine
EN300-1901071-10.0g
tert-butyl N-{3-amino-2-[4-(dimethylcarbamoyl)phenyl]propyl}carbamate
2229187-32-8
10g
$5405.0 2023-06-01
Enamine
EN300-1901071-1g
tert-butyl N-{3-amino-2-[4-(dimethylcarbamoyl)phenyl]propyl}carbamate
2229187-32-8
1g
$1256.0 2023-09-18
Enamine
EN300-1901071-5g
tert-butyl N-{3-amino-2-[4-(dimethylcarbamoyl)phenyl]propyl}carbamate
2229187-32-8
5g
$3645.0 2023-09-18

Additional information on tert-butyl N-{3-amino-2-4-(dimethylcarbamoyl)phenylpropyl}carbamate

tert-butyl N-{3-amino-2-4-(dimethylcarbamoyl)phenylpropyl}carbamate (CAS No. 2229187-32-8): A Comprehensive Overview

tert-butyl N-{3-amino-2-4-(dimethylcarbamoyl)phenylpropyl}carbamate (CAS No. 2229187-32-8) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. This article delves into the chemical properties, synthesis methods, and recent advancements in the study of this compound.

Chemical Structure and Properties

The tert-butyl N-{3-amino-2-4-(dimethylcarbamoyl)phenylpropyl}carbamate (CAS No. 2229187-32-8) is a complex organic molecule with a molecular formula of C16H26N4O3. The compound features a tert-butyl group, an amino group, and a dimethylcarbamoyl moiety, all of which contribute to its unique chemical properties. The tert-butyl group provides steric protection, while the amino and carbamoyl functionalities offer potential sites for further chemical modifications and interactions with biological targets.

The molecular weight of tert-butyl N-{3-amino-2-4-(dimethylcarbamoyl)phenylpropyl}carbamate is approximately 306.40 g/mol. It is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). The compound exhibits good stability under standard laboratory conditions, making it suitable for various experimental procedures.

Synthesis Methods

The synthesis of tert-butyl N-{3-amino-2-4-(dimethylcarbamoyl)phenylpropyl}carbamate involves several steps, each carefully optimized to ensure high yield and purity. One common approach begins with the preparation of the key intermediate, 3-amino-4-(dimethylcarbamoyl)phenylpropionic acid. This intermediate can be synthesized through the reaction of 4-cyanobenzaldehyde with malononitrile followed by reduction and subsequent amidation with dimethylamine.

The next step involves the coupling of this intermediate with tert-butyl carbamate using a coupling agent such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl) and 1-hydroxybenzotriazole (HOBt). This reaction typically proceeds under mild conditions in an inert atmosphere to avoid side reactions. The final product is purified by column chromatography or recrystallization to obtain the desired tert-butyl N-{3-amino-2-4-(dimethylcarbamoyl)phenylpropyl}carbamate.

Biological Activity and Applications

Recent studies have highlighted the potential biological activity of tert-butyl N-{3-amino-2-4-(dimethylcarbamoyl)phenylpropyl}carbamate in various therapeutic areas. One notable application is its use as a lead compound in the development of drugs targeting neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound has been shown to exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function.

In addition to its neuroprotective properties, tert-butyl N-{3-amino-2-4-(dimethylcarbamoyl)phenylpropyl}carbamate has also demonstrated anti-inflammatory activity. Research conducted by a team at the University of California found that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that tert-butyl N-{3-amino-2-4-(dimethylcarbamoyl)phenylpropyl}carbamate could be a valuable candidate for treating inflammatory disorders.

Clinical Trials and Future Prospects

The promising preclinical results have paved the way for further clinical evaluation of tert-butyl N-{3-amino-2-4-(dimethylcarbamoyl)phenylpropyl}carbamate. Several phase I clinical trials are currently underway to assess the safety and pharmacokinetic profile of this compound in human subjects. Early data from these trials have shown that tert-butyl N-{3-amino-2-4-(dimethylcarbamoyl)phenylpropyl}carbamate is well-tolerated at various dose levels, with no significant adverse effects reported.

If these initial trials are successful, subsequent phase II and III trials will be conducted to evaluate the efficacy of tert-butyl N-{3-amino-2-4-(dimethylcarbamoyl)phenylpropyl}carbamate in specific patient populations. The ultimate goal is to bring this compound to market as a novel therapeutic agent for treating neurodegenerative diseases and inflammatory disorders.

Conclusion

In conclusion, tert-butyl N-{3-amino-2-4-(dimethylcarbamoyl)phenylpropyl}carbamate (CAS No. 2229187-32-8) is a promising organic compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure provides a foundation for further chemical modifications and optimization, making it an attractive lead compound for drug discovery efforts. As research continues to advance, it is anticipated that tert-butly N-{3-amino-2-4-(dimethylcarbamoyl)phenypropyly} carbamate will play a significant role in the development of new treatments for various diseases.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk